Cas no 75391-97-8 (Benzenesulfonamide,4-methyl-N-(2-pyridinylmethyl)-)

• Product Name: Benzenesulfonamide,4-methyl-N-(2-pyridinylmethyl)-
• CAS No: 75391-97-8
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 558868
• PubChem ID: 731623
• Update Time: 2025-04-19

Benzenesulfonamide,4-methyl-N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(2-pyridinylmethyl)-
• 4-METHYL-N-(2-PYRIDINYLMETHYL)-BENZENESULFONAMIDE
• 4-methyl-N-(pyridin-2-ylmethyl)benzenesulfonamide
• SR-01000464203-1
• SMR000123330
• UVXVYQURGLFLAJ-UHFFFAOYSA-N
• AB-323/25048194
• CCG-49711
• 4-methyl-n-(2-pyridinylmethyl)benzenesulfonamide
• SR-01000464203
• MLS000523352
• NS00016276
• 75391-97-8
• SR-01000464203-2
• CHEMBL1734163
• Oprea1_555801
• EU-0041700
• 4-Methyl-N-pyridin-2-ylmethyl-benzenesulfonamide
• FT-0619091
• Cambridge id 5347136
• Oprea1_117535
• SCHEMBL9305676
• 4-METHYL-N-[(PYRIDIN-2-YL)METHYL]BENZENE-1-SULFONAMIDE
• AKOS000383122
• DTXSID20352659
• Z45524383
• HMS2416B20
• CS-0350863

• Inchi： 1S/C13H14N2O2S/c1-11-5-7-13(8-6-11)18(16,17)15-10-12-4-2-3-9-14-12/h2-9,15H,10H2,1H3
• InChI Key： UVXVYQURGLFLAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 429.5°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.59
• PSA: 59.06